Cas no 1448140-73-5 ((2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one
• CAS No: 1448140-73-5
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6045491
• PubChem ID: 71793003
• Update Time: 2025-08-05

(2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one
• F6245-1103
• (E)-3-phenyl-1-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one
• (2E)-3-phenyl-1-{4-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}prop-2-en-1-one
• AKOS024543115
• (E)-3-phenyl-1-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• 1448140-73-5

• Inchi： 1S/C20H19N3O2S/c24-18(7-6-15-4-2-1-3-5-15)23-11-8-16(9-12-23)19-21-22-20(25-19)17-10-13-26-14-17/h1-7,10,13-14,16H,8-9,11-12H2/b7-6+
• InChI Key： WBGXDLMCBPSNCX-VOTSOKGWSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(C2CCN(C(/C=C/C3C=CC=CC=3)=O)CC2)O1

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one

Introduction to (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one (CAS No. 1448140-73-5)

(2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one (CAS No. 1448140-73-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular architecture, which includes a thiophene ring, an oxadiazole ring, and a piperidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. It is known for its electron-donating properties and has been widely used in the design of bioactive molecules due to its ability to enhance the lipophilicity and metabolic stability of drug candidates. In the context of (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-1-one, the thiophene ring contributes to the overall hydrophobicity of the molecule, which can facilitate its cellular uptake and distribution.

The oxadiazole ring is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This moiety is known for its high chemical stability and ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to its target proteins. In (2E)-3-phenyl-1-{4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}prop-2-en-one, the oxadiazole ring plays a crucial role in modulating the compound's interactions with biological targets, potentially leading to improved pharmacological activity.

The piperidine moiety is a six-membered nitrogen-containing heterocycle that is commonly found in many biologically active compounds. It is known for its ability to confer flexibility and conformational stability to molecules, which can be advantageous in optimizing drug-like properties such as solubility and permeability. In (2E)-3-phenyl-{4-[5-(thiophen]-3-yloxazol--2-yloxy]piperidin--yloxy}prop--en--one, the piperidine ring serves as a linker between the thiophene and oxadiazole rings, providing a scaffold that allows for fine-tuning of the compound's biological activity.

Recent studies have highlighted the potential of (2E)-3 phenyl 1 {4 5 (thiophen 3 yl) 1 3 4 oxadiazol 2 ylpiperidin 1 yl}prop 2 en 1 one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may have antitumor activity by targeting specific signaling pathways in cancer cells.

In terms of pharmacokinetics, (2E)-3 phenyl 1 {4 5 (thiophen 3 yl) 1 3 4 oxadiazol 2 ylpiperidin 1 yl}prop 2 en 1 one has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

The synthesis of (2E)-3 phenyl 1 {4 5 (thiophen 3 yl) 1 3 4 oxadiazol 2 ylpiperidin 1 yl}prop 2 en 1 one typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the thiophene ring, coupling with the piperidine moiety, and subsequent functionalization to introduce the oxadiazole ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

From a safety perspective, extensive toxicity studies have been conducted on (2E)-3 phenyl {4 [5 (thiophen] -3-yloxazol-- -yloxy] piperidin-- -yloxy} prop-- -en-- -one to ensure its suitability for clinical use. These studies have shown that it exhibits low cytotoxicity at therapeutic concentrations and does not induce significant adverse effects in animal models. However, further investigations are necessary to fully understand its long-term safety profile.

In conclusion, (2E)-3 phenyl {4 [5 (thiophen] -3-yloxazol-- -yloxy] piperidin-- -yloxy} prop-- -en-- -one (CAS No. 1448140–73–5) represents a promising compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in the future.